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Compound of Interest

Compound Name: Methyl 4-bromo-2-fluorobenzoate

Cat. No.: B195147

An In-depth Technical Guide to the Physical Properties of Methyl 4-bromo-2-fluorobenzoate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
Methyl 4-bromo-2-fluorobenzoate, a key intermediate in the synthesis of various
pharmaceutical compounds. This document details its physicochemical characteristics,
provides experimental protocols for their determination, and outlines the synthesis and
purification processes.

Physicochemical Properties

Methyl 4-bromo-2-fluorobenzoate is an off-white solid at room temperature.[1][2] A summary
of its key physical and chemical properties is presented in the table below.
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Property Value Reference
Molecular Formula CsHeBrFO2 [1103114]
Molecular Weight 233.03 g/mol [11[2][3]
Appearance Off-white powder/solid [11[2]
Melting Point 58-60 °C [1]

Boiling Point 272.7 £ 25.0 °C at 760 Torr [1][2]
Density 1.577 + 0.06 g/cm3 (at 20 °C) [1]

Flash Point 118.7 + 23.2°C [11[2]
Vapor Pressure 0.006 mmHg at 25°C [1][2]
Refractive Index 1.531 [1112]

» Slightly soluble in Chloroform
Solubility [5][6]
and Methanol.

Experimental Protocols

This section details the standard methodologies for determining the key physical properties of
organic compounds like Methyl 4-bromo-2-fluorobenzoate.

Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
a pure crystalline solid, this transition occurs over a narrow temperature range.

Methodology:
o Asmall, finely powdered sample of the compound is packed into a capillary tube.

e The capillary tube is placed in a heating apparatus, such as a Mel-Temp apparatus or a
Thiele tube, along with a calibrated thermometer.

o The sample is heated slowly and evenly.
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e The temperature at which the first drop of liquid appears and the temperature at which the
entire sample becomes liquid are recorded as the melting point range.

Sample Preparation Measurement

Powder Sample Pack Capillary Tube Place in Apparatus Heat Slowly Record Melting Range

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid, and the liquid changes into a vapor.

Methodology:
e A small amount of the liquid is placed in a test tube.
o Acapillary tube, sealed at one end, is inverted and placed in the test tube.

e The test tube is heated in a suitable apparatus, and a thermometer is positioned to measure
the vapor temperature.

e As the liquid is heated, a stream of bubbles will emerge from the capillary tube.

e The heat is removed, and the temperature at which the liquid just begins to enter the
capillary tube is recorded as the boiling point.

Apparatus Setup Heating & Observation

A\

Observe Bubbles » Cool and Record BP

Position Thermometer

Liquid in Test Tube Inverted Capillary Heat Sample
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Caption: Workflow for Boiling Point Determination.

Density Determination

Density is the mass of a substance per unit volume.

Methodology:

e The mass of a clean, dry pycnometer (a small glass flask of known volume) is determined.
e The pycnometer is filled with the substance, and its mass is measured again.

e The mass of the substance is calculated by subtracting the mass of the empty pycnometer.

e The density is calculated by dividing the mass of the substance by the known volume of the
pycnometer.

Synthesis and Purification

Methyl 4-bromo-2-fluorobenzoate is typically synthesized from 4-bromo-2-fluorobenzoic acid.
Two common methods are described below.

Synthesis via Thionyl Chloride

This method involves the esterification of 4-bromo-2-fluorobenzoic acid with methanol using
thionyl chloride as a catalyst.

Experimental Protocol:

4-bromo-2-fluorobenzoic acid is dissolved in methanol at O °C.

Thionyl chloride is added dropwise to the solution.

The reaction mixture is stirred at room temperature for several hours.

After the reaction is complete, the solvent is removed under reduced pressure.
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e The residue is dissolved in an organic solvent, such as ethyl acetate, and washed with a
saturated sodium bicarbonate solution and brine.

» The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated to yield
the crude product.

e The crude product is then purified by column chromatography.
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Caption: Synthesis of Methyl 4-bromo-2-fluorobenzoate via Thionyl Chloride.

Characterization of Methyl 4-bromo-2-fluorobenzoate
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The identity and purity of the synthesized Methyl 4-bromo-2-fluorobenzoate are confirmed
using various analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy:
e Purpose: To determine the molecular structure of the compound.

¢ Protocol: A small amount of the sample is dissolved in a deuterated solvent (e.g., CDCIs) and
placed in an NMR tube. The *H NMR and 3C NMR spectra are then acquired. The chemical
shifts, integration, and coupling patterns provide detailed information about the arrangement
of atoms in the molecule.

Liquid Chromatography-Mass Spectrometry (LC-MS):
e Purpose: To confirm the molecular weight and assess the purity of the compound.

* Protocol: The sample is dissolved in a suitable solvent and injected into a liquid
chromatograph. The components of the sample are separated on a column and then
introduced into the mass spectrometer. The mass spectrometer provides the mass-to-charge
ratio of the compound, confirming its molecular weight. The chromatogram indicates the
purity of the sample.

Synthesized Product

LC-MS Analysis

Dissolve in CDCI3 Dissolve in Solvent

Acquire 1H & 13C Spectra Inject into LC-MS

Structural Elucidation Confirm MW & Purity
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Caption: Analytical Workflow for Product Characterization.

This technical guide provides essential information on the physical properties of Methyl 4-
bromo-2-fluorobenzoate, along with standardized protocols for their determination and the
synthesis of the compound. This information is critical for researchers and professionals
involved in drug discovery and development who utilize this versatile chemical intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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